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Compound of Interest

Compound Name: 2,4,6-Trifluoropyridine

Cat. No.: B032590 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step protocol for the proper

disposal of 2,4,6-Trifluoropyridine, a compound that necessitates careful handling due to its

hazardous properties. Adherence to these procedures is critical for ensuring personnel safety

and minimizing environmental impact.

Immediate Safety and Hazard Information

2,4,6-Trifluoropyridine is classified as a hazardous chemical. It is a flammable liquid that can

cause severe skin burns and serious eye damage.[1][2] All handling and disposal operations

must be conducted with appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a laboratory coat. Work should be performed in a well-

ventilated area, ideally within a chemical fume hood, to prevent inhalation of vapors.[2]

Key Safety Data Summary
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Property Value Reference

CAS Number 3512-17-2 [1][2]

Molecular Formula C5H2F3N [1]

Molecular Weight 133.07 g/mol [1]

Boiling Point 102°C [1]

Density 1.499 g/cm³ [1]

GHS Hazard Statements

H225: Highly flammable liquid

and vapor. H314: Causes

severe skin burns and eye

damage. H318: Causes

serious eye damage.

[1][2]

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of 2,4,6-Trifluoropyridine is to manage it as

hazardous chemical waste. It must never be disposed of down the drain or mixed with general

refuse.

1. Waste Identification and Segregation:

Clearly label a dedicated, compatible waste container with "Hazardous Waste" and the full

chemical name: "2,4,6-Trifluoropyridine".

Segregate this waste from other chemical waste streams, particularly from strong oxidizing

agents and acids, to prevent inadvertent reactions.

2. Container Management:

Ensure the hazardous waste container is kept tightly closed at all times, except when adding

waste.

Store the container in a designated, well-ventilated, and secure area, away from sources of

ignition and general laboratory traffic.
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Utilize secondary containment to mitigate the impact of any potential leaks.

3. Disposal of Contaminated Materials:

Any materials that have come into contact with 2,4,6-Trifluoropyridine, such as pipette tips,

contaminated gloves, and absorbent pads, must also be disposed of as hazardous waste in

the same designated container.

4. Rinsing of Empty Containers:

Empty containers that previously held 2,4,6-Trifluoropyridine should be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol).

The rinsate from this process is also considered hazardous waste and must be collected in

the designated hazardous waste container.

After triple-rinsing, the defaced, empty container may be disposed of as regular trash, in

accordance with institutional policies.

5. Arranging for Professional Disposal:

Once the waste container is full, or in accordance with your institution's waste accumulation

time limits, arrange for its collection by a licensed hazardous waste disposal company.[2]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

typically involves completing a waste manifest form.

Ensure all labeling is accurate and complete before the scheduled pickup.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2,4,6-
Trifluoropyridine and associated contaminated materials.
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Caption: Disposal workflow for 2,4,6-Trifluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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